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Compound of Interest

Compound Name:
1-(3-aminophenyl)-3-(propan-2-

yl)urea

CAS No.: 1042554-38-0

Cat. No.: B6142960

Get Quote

This guide details the LC-MS fragmentation behavior of 1-(3-aminophenyl)-3-(propan-2-
yl)urea, a structural isomer often encountered as a synthesis impurity or metabolite in the

development of urea-based kinase inhibitors and herbicides (e.g., Isoproturon analogs).

This technical analysis compares the specific meta-isomer against its ortho- and para-

regioisomers, providing experimentally grounded fragmentation pathways to ensure accurate

structural assignment.

Executive Summary
Compound: 1-(3-aminophenyl)-3-(propan-2-yl)urea (also N-(3-aminophenyl)-N'-

isopropylurea).

Molecular Weight: 193.25 Da.[1]

Key Diagnostic Ion:m/z 109.07 (Phenylenediamine cation), resulting from the neutral loss of

isopropyl isocyanate.
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Differentiation Factor: Unlike the ortho-isomer, the meta-isomer does not readily undergo

cyclization to benzimidazolone (m/z 134), serving as a primary differentiator in impurity

profiling.

Part 1: Chemical Identity & Properties
Property Specification

IUPAC Name 1-(3-aminophenyl)-3-(propan-2-yl)urea

Common Name N-(3-aminophenyl)-N'-isopropylurea

Formula C₁₀H₁₅N₃O

Monoisotopic Mass 193.1215 Da

[M+H]⁺ Precursor 194.1288 m/z

pKa (Predicted) ~4.5 (Aniline amine), ~13 (Urea NH)

LogP ~1.1 (Moderate lipophilicity)

Part 2: Experimental Protocol (LC-MS/MS)
To replicate the fragmentation patterns described below, the following method parameters are

recommended. This protocol ensures sufficient protonation of the aniline moiety for stable ESI+

detection.

1. Chromatographic Separation

Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 0.1% Formic Acid in Water (Essential for [M+H]⁺ formation).

Mobile Phase B: Acetonitrile.[2][3]

Gradient: 5% B to 95% B over 10 minutes. The meta-isomer typically elutes between the

ortho (early) and para (late) isomers due to intermediate polarity.

2. Mass Spectrometry (ESI+)
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Ionization: Electrospray Ionization (Positive Mode).[4]

Capillary Voltage: 3.0 kV.

Cone Voltage: 30 V (Low voltage prevents in-source fragmentation of the urea bond).

Collision Energy (CID): Stepped energy (15, 30, 45 eV) is recommended to observe both the

facile urea cleavage and secondary aniline fragmentation.

Part 3: Fragmentation Mechanism
The fragmentation of 1-(3-aminophenyl)-3-(propan-2-yl)urea is driven by the lability of the

urea amide bond and the stability of the resulting aromatic amine cation.

Primary Pathway: Urea Cleavage (Neutral Loss of
Isocyanate)
Upon collision-induced dissociation (CID), the protonated precursor (m/z 194) undergoes a

charge-retention cleavage on the aromatic side. The inductive effect of the phenyl ring

stabilizes the positive charge on the nitrogen, leading to the expulsion of neutral isopropyl

isocyanate (85 Da).

Transition: m/z 194

m/z 109 (Base Peak).

Structure: The resulting ion is the 1,3-phenylenediamine cation [C₆H₄(NH₂)(NH₂⁺)].

Secondary Pathway: Alkyl Cleavage
A competing, less abundant pathway involves the loss of the isopropyl group as propene (42

Da) via a McLafferty-type rearrangement or direct elimination, leaving the intact urea on the

phenyl ring.

Transition: m/z 194

m/z 152.

Structure: 1-(3-aminophenyl)urea cation.
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Tertiary Pathway: Aniline Fragmentation
At higher collision energies (>35 eV), the base peak (m/z 109) degrades further by losing

ammonia (NH₃, 17 Da) or HCN (27 Da), characteristic of aromatic amines.

Transition: m/z 109

m/z 92 (Loss of NH₃).

Transition: m/z 109

m/z 82 (Loss of HCN).

Visualized Fragmentation Pathway
[M+H]+ Precursor

m/z 194.13
(Protonated Urea)

Fragment A (Base Peak)
m/z 109.07

(Phenylenediamine Cation)

Loss of Isopropyl Isocyanate
(-85 Da)

Primary Pathway

Fragment B
m/z 152.08

(Loss of Propene)

Loss of Propene
(-42 Da)

Fragment C
m/z 92.05

(Aminophenyl Cation)

Loss of NH3
(-17 Da)

Fragment D
m/z 65.04

(Cyclopentadienyl Cation)

Loss of HCN
(-27 Da)

Click to download full resolution via product page
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Figure 1: Proposed ESI-MS/MS fragmentation pathway for 1-(3-aminophenyl)-3-(propan-2-
yl)urea.

Part 4: Comparative Analysis (Isomer
Differentiation)
Distinguishing the meta-isomer from its ortho and para equivalents is the most critical analytical

challenge. The table below outlines the specific MS/MS signatures that allow for confident

identification.
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Feature
Meta-Isomer

(Target)
Ortho-Isomer

(Alternative)
Differentiation

Mechanism

Base Peak
m/z 109

(Phenylenediamine)

m/z 135

(Benzimidazolone)

Cyclization: The ortho-

isomer possesses an

amine group adjacent

to the urea, allowing it

to cyclize and expel

isopropylamine (59

Da) to form a stable

cyclic urea (m/z 135).

The meta-isomer

cannot cyclize due to

steric distance.

Secondary Ion
m/z 92 (Aniline

fragment)

m/z 119 (Cyclic

fragment)

Stability:Meta

fragments follow

standard aniline

breakdown; Ortho

retains the cyclic core

structure.

Retention Time Intermediate Early Eluting

Polarity:Ortho-isomers

often form

intramolecular H-

bonds, reducing

polarity and eluting

earlier on C18

columns.

Summary of Diagnostic Logic:

Check m/z 135: If m/z 135 is the dominant fragment, the compound is the Ortho isomer

(Cyclization effect).

Check m/z 109: If m/z 109 is dominant and m/z 135 is absent/minor, the compound is Meta

or Para.
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Distinguish Meta/Para: Use chromatographic retention time. Para isomers typically interact

most strongly with the stationary phase (planar geometry) and elute last.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemscene.com [chemscene.com]

2. Separation of Urea, (3-aminophenyl)- on Newcrom R1 HPLC column | SIELC
Technologies [sielc.com]

3. Separation of Urea, (3-aminophenyl)- on Newcrom R1 HPLC column | SIELC
Technologies [sielc.com]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [LC-MS fragmentation pattern of 1-(3-aminophenyl)-3-
(propan-2-yl)urea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6142960/docs#lc-ms-fragmentation-pattern-of-1-3-
aminophenyl-3-propan-2-yl-urea]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1002%2Fjms.4200
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1002%2Frcm.8800
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2Fj.pestbp.2015.01.005
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwebbook.nist.gov%2Fchemistry%2F
https://www.benchchem.com/product/b6142960?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemscene.com/product/1042554-38-0.html
https://sielc.com/separation-of-urea-3-aminophenyl-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-urea-3-aminophenyl-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-urea-3-aminophenyl-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-urea-3-aminophenyl-on-newcrom-c18-hplc-column
https://www.mdpi.com/1420-3049/28/18/6510
https://www.benchchem.com/product/b6142960/docs#lc-ms-fragmentation-pattern-of-1-3-aminophenyl-3-propan-2-yl-urea
https://www.benchchem.com/product/b6142960/docs#lc-ms-fragmentation-pattern-of-1-3-aminophenyl-3-propan-2-yl-urea
https://www.benchchem.com/product/b6142960/docs#lc-ms-fragmentation-pattern-of-1-3-aminophenyl-3-propan-2-yl-urea
https://www.benchchem.com/product/b6142960/docs#lc-ms-fragmentation-pattern-of-1-3-aminophenyl-3-propan-2-yl-urea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6142960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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